Cas no 2167896-55-9 ((4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine)

• Product Name: (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine
• CAS No: 2167896-55-9
• MF: C₆H₉BrN₄
• MW: 217.066459417343
• CID: 5893856
• PubChem ID: 165873680
• Update Time: 2025-06-28

(4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine
• 2167896-55-9
• EN300-1277866

• Inchi： 1S/C6H9BrN4/c7-6-5(3-8)11(10-9-6)4-1-2-4/h4H,1-3,8H2
• InChI Key： XIGDWLRECYGMIL-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)N(C2CC2)N=N1

Computed Properties

• Exact Mass: 216.00106g/mol
• Monoisotopic Mass: 216.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine

Comprehensive Overview of (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine (CAS No. 2167896-55-9)

The compound (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine (CAS No. 2167896-55-9) is a specialized heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a brominated triazole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in small-molecule therapeutics. The presence of a bromo substituent at the 4-position of the 1,2,3-triazole ring enhances the compound's reactivity, enabling further functionalization via cross-coupling reactions. This property aligns with the growing trend of click chemistry applications, a hot topic in organic synthesis and bioconjugation techniques. Scientists frequently search for "triazole-based drug candidates" or "brominated heterocycles in medicinal chemistry," reflecting the compound's relevance in cutting-edge research.

The cyclopropyl moiety in (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine contributes to its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. This feature is particularly appealing for designing central nervous system (CNS) drugs, where lipophilicity and blood-brain barrier permeability are key considerations. Online queries such as "improving drug bioavailability with cyclopropyl groups" highlight the industry's focus on structural optimization.

From a synthetic perspective, this compound serves as a precursor for high-value scaffolds in combinatorial chemistry. Its primary amine functionality allows for easy derivatization, making it a favorite among chemists exploring "diverse library synthesis" or "fragment-based drug design." The bromine atom also facilitates palladium-catalyzed couplings, a technique dominating discussions in catalysis forums and green chemistry initiatives.

Environmental and regulatory considerations further elevate the importance of 2167896-55-9. As the pharmaceutical industry shifts toward sustainable synthesis, researchers are investigating atom-economical routes to produce such intermediates. Searches for "eco-friendly triazole synthesis" or "halogenated compound safety" reflect these concerns. The compound's low molecular weight and high purity standards make it suitable for high-throughput screening platforms, another trending topic in automated drug discovery.

In conclusion, (4-bromo-1-cyclopropyl-1H-1,2,3-triazol-5-yl)methanamine represents a nexus of structural innovation and practical utility in modern chemistry. Its alignment with AI-assisted molecular design trends and personalized medicine approaches ensures its continued relevance. As evidenced by search patterns like "next-generation triazole pharmaceuticals," this compound will remain a focal point for interdisciplinary research bridging computational chemistry and experimental pharmacology.